Cas no 1394938-72-7 (3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro4.5dec-3-en-4-yl heptanoate)

• Product Name: 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro4.5dec-3-en-4-yl heptanoate
• CAS No: 1394938-72-7
• MF: C₂₂H₂₆Cl₂O₄
• MW: 425.345445156097
• CID: 6344820
• PubChem ID: 138991362
• Update Time: 2025-05-22

3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro4.5dec-3-en-4-yl heptanoate Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro4.5dec-3-en-4-yl heptanoate
• 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl heptanoate
• EN300-1270392
• [3-(2,4-Dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl] heptanoate
• 1394938-72-7

• Inchi： 1S/C22H26Cl2O4/c1-2-3-4-6-9-18(25)27-20-19(16-11-10-15(23)14-17(16)24)21(26)28-22(20)12-7-5-8-13-22/h10-11,14H,2-9,12-13H2,1H3
• InChI Key： WVLMBOLFJHLBBH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=O)OC2(C=1OC(CCCCCC)=O)CCCCC2)Cl

Computed Properties

• Exact Mass: 424.1208147g/mol
• Monoisotopic Mass: 424.1208147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro4.5dec-3-en-4-yl heptanoate

3-(2,4-Dichlorophenyl)-2-Oxo-1-Oxaspiro[4.5]Dec-3-En-4-Yl Heptanoate: A Comprehensive Overview

The compound 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl heptanoate, identified by the CAS number 1394938-72-7, is a complex organic molecule with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a carbon atom in this case. The spiro structure is further modified by the presence of a dichlorophenyl group and an ester functional group, making it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of spiro compounds in enhancing the bioavailability and stability of pharmaceutical agents. The dichlorophenyl substituent in this compound contributes to its aromatic stability and potential pharmacological activity, while the oxaspiro framework provides a rigid structure that can influence drug delivery mechanisms. Researchers have explored the use of such compounds in developing targeted drug delivery systems, where the spiro structure acts as a scaffold for attaching bioactive molecules.

The synthesis of 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl heptanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the spiro ring through intramolecular cyclization and subsequent functionalization to introduce the dichlorophenyl and ester groups. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

In terms of applications, this compound has shown promise in polymer chemistry as a building block for creating high-performance polymers with tailored mechanical properties. The ester group can participate in polymerization reactions, leading to materials with enhanced thermal stability and mechanical strength. Additionally, its aromatic substituent can impart UV resistance to polymers, making them suitable for outdoor applications.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic life. Preliminary results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl heptanoate is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing materials science and pharmaceutical development.